Cas no 4284-51-9 (Methanesulfonamide, N-(4-chlorophenyl)-)

• Product Name: Methanesulfonamide, N-(4-chlorophenyl)-
• CAS No: 4284-51-9
• MF: C₇H₈ClNO₂S
• MW: 205.661919593811
• MDL: MFCD00277399
• CID: 1515288
• PubChem ID: 706838
• Update Time: 2025-06-11

Methanesulfonamide, N-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanesulfonamide, N-(4-chlorophenyl)-
• N-(4-chlorophenyl)methanesulfonamide
• N-(4-Chloro-phenyl)-methanesulfonamide
• CS-0206723
• 6RO
• 4284-51-9
• EN300-741083
• EU-0069301
• CCG-251016
• SCHEMBL479173
• STL482884
• Maybridge1_005077
• D87371
• SR-01000410281-1
• TZBQEYJPVLKASB-UHFFFAOYSA-N
• HMS555O17
• AKOS001485666
• DB-308644
• 4'-chloro-methanesulphonanilide
• DTXSID70879088
• CHEBI:195025
• SB77625
• P-CHLORO METHANESULFONANILIDE
• Q27456530
• N-(4-chlorophenyl)methanesulonamide
• SR-01000410281

• MDL： MFCD00277399
• Inchi： 1S/C7H8ClNO2S/c1-12(10,11)9-7-4-2-6(8)3-5-7/h2-5,9H,1H3
• InChI Key： TZBQEYJPVLKASB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NS(C)(=O)=O

Computed Properties

• Exact Mass: 204.99654
• Monoisotopic Mass: 204.9964274g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• PSA: 46.17

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on Methanesulfonamide, N-(4-chlorophenyl)-

N-(4-Chlorophenyl)-Methanesulfonamide (CAS No. 4284-51-9): An Overview of Its Properties, Applications, and Recent Research

N-(4-Chlorophenyl)-Methanesulfonamide (CAS No. 4284-51-9) is a versatile compound with significant applications in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as 4-Chloro-N-phenylmethanesulfonamide, is characterized by its unique chemical structure and properties, making it a valuable component in various research and industrial processes.

The molecular formula of N-(4-Chlorophenyl)-Methanesulfonamide is C₈H₈ClNO₂S, and its molecular weight is 203.67 g/mol. The compound features a methanesulfonamide group attached to a 4-chlorophenyl ring, which imparts specific chemical and biological activities. The presence of the chlorine atom on the phenyl ring enhances the compound's reactivity and stability, making it suitable for a wide range of applications.

In terms of physical properties, N-(4-Chlorophenyl)-Methanesulfonamide is a white crystalline solid with a melting point of approximately 135-137°C. It is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These solubility characteristics make it easy to handle and use in various experimental settings.

The chemical reactivity of N-(4-Chlorophenyl)-Methanesulfonamide is notable due to its ability to participate in a variety of reactions. It can act as an electrophile in nucleophilic substitution reactions, making it useful in the synthesis of more complex molecules. Additionally, the compound can undergo reduction reactions to form derivatives with different functional groups, expanding its utility in organic synthesis.

In the field of medicinal chemistry, N-(4-Chlorophenyl)-Methanesulfonamide has shown promise as a lead compound for the development of new drugs. Recent studies have explored its potential as an inhibitor of specific enzymes and receptors involved in various diseases. For instance, research has demonstrated that this compound can inhibit the activity of certain kinases, which are key targets in cancer therapy. The ability to modulate kinase activity makes N-(4-Chlorophenyl)-Methanesulfonamide a valuable tool in drug discovery and development.

Beyond its potential as a drug candidate, N-(4-Chlorophenyl)-Methanesulfonamide has also been investigated for its use in agrochemicals. Its unique chemical structure allows it to act as an effective herbicide or fungicide, providing new options for crop protection. Studies have shown that this compound can selectively target specific plant pathogens without causing significant harm to the crops themselves.

In the realm of materials science, N-(4-Chlorophenyl)-Methanesulfonamide has been explored for its potential applications in polymer synthesis and functional materials. Its ability to form stable complexes with metal ions makes it useful in the development of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in areas such as gas storage, catalysis, and sensing.

The environmental impact of N-(4-Chlorophenyl)-Methanesulfonamide has also been studied to ensure its safe use in various applications. Research has shown that this compound has low toxicity and minimal environmental persistence when used under controlled conditions. However, proper handling and disposal practices are still recommended to minimize any potential risks.

In conclusion, N-(4-Chlorophenyl)-Methanesulfonamide (CAS No. 4284-51-9) is a multifaceted compound with a wide range of applications in chemistry, biology, pharmaceuticals, agrochemicals, and materials science. Its unique chemical structure and properties make it a valuable tool for researchers and industry professionals alike. Ongoing research continues to uncover new uses and potential benefits of this compound, further solidifying its importance in various scientific fields.